N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide

• IUPAC Name: N-[2-(4-ethylpiperazin-1-yl)propyl]-5-thiophen-2-yl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H24N4O2S/c1-3-20-6-8-21(9-7-20)13(2)12-18-17(22)14-11-15(23-19-14)16-5-4-10-24-16/h4-5,10-11,13H,3,6-9,12H2,1-2H3,(H,18,22)
• InChI Key: ULTTZJCAHXZOQG-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(C)CNC(=O)C2=NOC(=C2)C3=CC=CS3
• Molecular Formula: C17H24N4O2S
• Molecular Weight: 348.5 g/mol

Description

N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide, also known as TAK-659, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide is a selective inhibitor of the protein kinase BTK, which plays a critical role in the activation of B cells and other immune cells. By inhibiting BTK, N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide can block the activation and proliferation of B cells, leading to the suppression of immune responses and the reduction of inflammation.
Biochemical and Physiological Effects:
N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide has been shown to have several biochemical and physiological effects, including the inhibition of B cell activation and proliferation, the reduction of cytokine production, and the suppression of immune responses. N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide has also been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide has several advantages for lab experiments, including its selectivity for BTK, its favorable pharmacokinetic profile, and its ability to inhibit the growth of cancer cells. However, N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide also has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide, including the development of more potent and selective BTK inhibitors, the evaluation of N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide in clinical trials for the treatment of cancer and autoimmune disorders, and the investigation of the potential synergy of N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide with other drugs or therapies. Further studies are also needed to determine the optimal dosing and administration of N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide and to identify potential biomarkers for patient selection and monitoring.

Synthesis Methods

N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide can be synthesized using a multi-step process that involves the reaction of several chemical compounds. The process includes the reaction of 4-ethyl-1-piperazinecarboxylic acid with 2-thiophene carboxaldehyde to form a Schiff base, which is then reacted with isoxazole-3-carboxylic acid to form N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide.

Scientific Research Applications

N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide has been studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. In preclinical studies, N-[2-(4-ethyl-1-piperazinyl)propyl]-5-(2-thienyl)-3-isoxazolecarboxamide has shown promising results in inhibiting the growth of cancer cells and reducing inflammation.